Cas no 103213-60-1 (13-Docosenoic acid,1,1'-anhydride, (13Z,13'Z)-)

13-Docosenoic acid,1,1'-anhydride, (13Z,13'Z)- Properties

Names and Identifiers

• 13-Docosenoic acid,1,1'-anhydride, (13Z,13'Z)-
• CIS-13-DOCOSENOIC ANHYDRIDE
• Erucic anhydride
• 13-Docosenoic acid, anhydride, (Z,Z)-
• 13-Docosenoicacid, anhydride, (13Z,13'Z)- (9CI)
• AC1MUTLK
• ACMC-20m63a
• AG-D-13695
• CTK4A1877
• CTK8E5805
• docos-13-enoic anhydride
• MFCD00056322
• HY-W127319
• 103213-60-1
• [(Z)-docos-13-enoyl] (Z)-docos-13-enoate
• SCHEMBL1696128
• CS-0185561
• J-000904
• Erucic anhydride, ~99% (capillary GC)
• cis-13-Docosenoic anhydride
• ERUCIC ANHYDRIDE
• +Expand

• InChIKey： LVWSCSGKAPKSBZ-CLFAGFIQSA-N
• Inchi： InChI=1S/C44H82O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43(45)47-44(46)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20H,3-16,21-42H2,1-2H3/b19-17-,20-18-
• SMILES： CCCCCCCC/C=C\CCCCCCCCCCCC(OC(CCCCCCCCCCC/C=C\CCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 658.62676
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 40
• Monoisotopic Mass: 658.62639647g/mol
• Heavy Atom Count: 47
• Complexity: 636
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 19.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 15.25200
• PSA: 43.37
• Refractive Index: 1.471
• Boiling Point: 682.3°C at 760 mmHg
• Flash Point: 309.4°C
• Density: 0.887